Cas no 933010-38-9 (N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenyl)acetamide)

• Product Name: N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenyl)acetamide
• CAS No: 933010-38-9
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 6511655
• Update Time: 2025-07-16

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenyl)acetamide
• N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-2-(3-methylphenyl)acetamide

• Inchi： 1S/C18H19N5O2/c1-13-4-3-5-14(10-13)11-18(24)19-12-17-20-21-22-23(17)15-6-8-16(25-2)9-7-15/h3-10H,11-12H2,1-2H3,(H,19,24)
• InChI Key： DKKXESVXOOYXPR-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(OC)C=C2)N=NN=1)(=O)CC1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenyl)acetamide

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenyl)acetamide (CAS No. 933010-38-9): An Overview of a Promising Compound in Medicinal Chemistry

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenyl)acetamide (CAS No. 933010-38-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antihypertensive properties. The unique structural features of this compound make it an intriguing candidate for further research and development.

The chemical structure of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenyl)acetamide consists of a tetrazole ring linked to a substituted phenyl group and an acetamide moiety. The presence of the methoxyphenyl and methylphenyl groups imparts specific pharmacological properties that are crucial for its biological activity. The tetrazole ring is particularly noteworthy due to its ability to mimic the carboxylic acid functionality, which is often found in biologically active molecules.

Recent studies have highlighted the potential of N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenyl)acetamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(3-methylphenyl)acetamide has also shown promise in pain management. Research has indicated that it can act as an analgesic by modulating pain signaling pathways. This property makes it a potential candidate for developing new pain relief medications with fewer side effects compared to existing options.

In addition to its therapeutic applications, the compound's stability and solubility properties are important considerations for drug development. Studies have shown that N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol strong>-5-ylmethyl}-2-(3-methylphenyl strong>)acetamide exhibits good stability under various conditions and has acceptable solubility in both aqueous and organic solvents. These characteristics are crucial for ensuring the compound's effectiveness in pharmaceutical formulations.

The synthesis of N-{1-(4-< strong >methoxyphenyl strong >)-1H-1,2,3,4-tetrazol -5 - ylmethyl } - 2 -( 3 - methylphenyl ) acetamide involves several steps that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. These improvements are essential for facilitating large-scale production and clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{1-(4-methoxyphenyl)-1H-tetrazol -5 - ylmethyl } - 2 -( 3 - methylphenyl ) acetamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, N-{1-(4-methoxyphenyl)-1H-tetrazol -5 - ylmethyl } - 2 -( 3 - methylphenyl ) acetamide (CAS No. 933010 - 38 - 9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.